Cas no 2227769-31-3 (rac-(1R,2S)-2-(adamantan-1-yl)methylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2S)-2-(adamantan-1-yl)methylcyclopropane-1-carboxylic acid
• CAS No: 2227769-31-3
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 6259192
• PubChem ID: 165698920
• Update Time: 2025-05-20

rac-(1R,2S)-2-(adamantan-1-yl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(adamantan-1-yl)methylcyclopropane-1-carboxylic acid
• rac-(1R,2S)-2-[(adamantan-1-yl)methyl]cyclopropane-1-carboxylic acid
• 2227769-31-3
• EN300-1797834

• Inchi： 1S/C15H22O2/c16-14(17)13-4-12(13)8-15-5-9-1-10(6-15)3-11(2-9)7-15/h9-13H,1-8H2,(H,16,17)/t9?,10?,11?,12-,13+,15?/m0/s1
• InChI Key： SIPWECFGJVRHAP-SCMUABSRSA-N
• SMILES： OC([C@@H]1C[C@H]1CC12CC3CC(CC(C3)C1)C2)=O

Computed Properties

• Exact Mass: 234.161979940g/mol
• Monoisotopic Mass: 234.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,2S)-2-(adamantan-1-yl)methylcyclopropane-1-carboxylic acid

Professional Introduction to Rac-(1R,2S)-2-(Adamantan-1-yl)methylcyclopropane-1-carboxylic Acid (CAS No. 2227769-31-3)

Rac-(1R,2S)-2-(adamantan-1-yl)methylcyclopropane-1-carboxylic acid, with the CAS number 2227769-31-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its unique structural features, which include a cyclopropane ring and an adamantanyl moiety. The cyclopropane ring is known for its high ring strain, making it a versatile scaffold for designing bioactive molecules, while the adamantane group provides enhanced lipophilicity and metabolic stability. These structural attributes make Rac-(1R,2S)-2-(adamantan-1-yl)methylcyclopropane-1-carboxylic acid a promising candidate for further exploration in drug discovery and medicinal chemistry.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclopropane ring into the adamantanyl-substituted backbone is a critical step that demands careful optimization. Recent advancements in catalytic methods have enabled more efficient and selective constructions of cyclopropanes, which has been instrumental in the synthesis of Rac-(1R,2S)-2-(adamantan-1-yl)methylcyclopropane-1-carboxylic acid. These methods often utilize transition metal catalysts such as palladium or rhodium, which facilitate the formation of carbon-carbon bonds under mild conditions. The stereochemistry of the compound is also a key consideration, as the (1R,2S) configuration is essential for its biological activity.

In the realm of pharmaceutical research, Rac-(1R,2S)-2-(adamantan-1-yl)methylcyclopropane-1-carboxylic acid has been investigated for its potential as an intermediate in the development of novel therapeutic agents. The combination of the cyclopropane and adamantane moieties offers a unique set of pharmacokinetic properties that could be exploited for various therapeutic applications. For instance, studies have suggested that compounds containing cyclopropane rings may exhibit enhanced binding affinity to certain biological targets due to their rigid structure. Additionally, the lipophilic nature of the adamantane group can improve oral bioavailability and tissue distribution, making this compound an attractive scaffold for drug design.

Recent research has also explored the biological activity of Rac-(1R,2S)-2-(adamantan-1-yl)methylcyclopropane-1-carboxylic acid in vitro and in vivo. Preliminary studies have indicated that this compound may possess inhibitory effects on specific enzymes or receptors relevant to various diseases. For example, its structural motif has been found to interact with certain proteases and kinases, suggesting potential applications in oncology and inflammatory disorders. Furthermore, the stability provided by the adamantane group could enhance the compound's suitability for long-term therapeutic use. These findings underscore the importance of Rac-(1R,2S)-2-(adamantan-1-yl)methylcyclopropane-1-carboxylic acid as a building block for innovative drug candidates.

The development of new synthetic methodologies is another area where Rac-(1R,2S)-2-(adamantan-1-yl)methylcyclopropane-1-carboxylic acid has contributed significantly. The demand for efficient and sustainable synthetic routes has led to the exploration of green chemistry principles in its preparation. Techniques such as solvent-free reactions and catalytic asymmetric synthesis have been employed to minimize waste and improve yields. These approaches not only align with environmental concerns but also enhance the scalability of production processes. As a result, researchers are increasingly focusing on optimizing synthetic pathways to make compounds like Rac-(1R,2S)-2-(adamantan-1-yl)methylcyclopropane-1-carboxylic acid more accessible for further development.

The future prospects of Rac-(1R,2S)-2-(adamantan-1-yl)methylcyclopropane-1-carboxylic acid are promising, with ongoing studies aimed at elucidating its mechanism of action and expanding its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. By leveraging cutting-edge technologies such as computational chemistry and high-throughput screening, researchers can accelerate the discovery process and identify new derivatives with improved properties. The integration of these strategies will be crucial in transforming Rac-(1R,2S)-2-(adamantan-1-yl)methylcyclopropane-1-carboxylic acid into a viable therapeutic option for patients worldwide.

In conclusion, Rac-(1R,2S)-2-(adamantan-1-yl)methylcyclopropane-1-carboxylic acid (CAS No. 2227769-31-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its synthesis involves sophisticated methodologies that highlight the progress made in catalytic and green chemistry approaches. The compound's dual functionality as both a scaffold for drug design and an intermediate in synthetic pathways underscores its versatility and importance in medicinal chemistry research. As further studies continue to uncover its therapeutic potential, Rac-(1R,2S)-2-(adamantan-1-ytl)methylcyclopropane - ̃carbonyl ic aci d is poised to play a crucial role in the development of next-generation therapeutics.